Cas no 69766-49-0 (Benzeneacetic acid, a-phenyl-,1-azabicyclo[3.2.1]oct-6-yl ester, hydrochloride (9CI))

• Product name: Benzeneacetic acid, a-phenyl-,1-azabicyclo[3.2.1]oct-6-yl ester, hydrochloride (9CI)
• CAS No: 69766-49-0
• MF: C₂₁H₂₄ClNO₂
• MW: 357.87376499176
• CID: 512133
• PubChem ID: 50665

Benzeneacetic acid, a-phenyl-,1-azabicyclo[3.2.1]oct-6-yl ester, hydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-azoniabicyclo[3.2.1]octan-6-yl 2,2-diphenylacetate,chloride
• Benzeneacetic acid, a-phenyl-,1-azabicyclo[3.2.1]oct-6-yl ester, hydrochloride (9CI)
• 1-AZABICYCLO(3.2.1)OCTAN-6-OL DIPHENYLACETATE HYDROCHLORIDE
• 6-Diphenylacetoxy-1-azabicyclo(3.2.1)octane hydrochloride
• 69766-49-0
• Ro 2-3244

• Inchi： InChI=1S/C21H23NO2.ClH/c23-21(24-19-15-22-13-7-12-18(19)14-22)20(16-8-3-1-4-9-16)17-10-5-2-6-11-17;/h1-6,8-11,18-20H,7,12-15H2;1H
• InChI Key： OBCBYPHOXFOJBP-UHFFFAOYSA-N
• SMILES： C1CC2C[NH+](C1)CC2OC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4.[Cl-]

Computed Properties

• Exact Mass: 332.9618
• Monoisotopic Mass: 357.1495567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Boiling Point: 442.2°Cat760mmHg
• Flash Point: 145.9°C
• PSA: 32.2